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Compound of Interest

Compound Name: DY131

Cat. No.: B1241580

Disclaimer: A specific Safety Data Sheet (SDS) for DY131 is not publicly available. This guide
is based on general safety protocols for handling potent, novel research compounds with
unknown toxicity and information from supplier data sheets. It is imperative to supplement this
information with a thorough risk assessment conducted by qualified personnel within your
institution and to adhere to all local safety regulations.

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals handling the research compound DY131. The following
procedural guidance is intended to support safe laboratory operations and proper disposal
practices.

Chemical and Physical Properties of DY131

A summary of the known properties of DY131, based on supplier information, is provided
below.
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Property Value

) (E)-N'-(4-(diethylamino)benzylidene)-4-
Chemical Name

hydroxybenzohydrazide
Synonyms GSK-9089
CAS Number 95167-41-2
Molecular Formula C1sH21N302
Molecular Weight 311.38 g/mol
Appearance Solid powder, light yellow to green-yellow

Soluble in DMSO (up to 50 mg/mL with
Solubility ultrasonic assistance) and ethanol (up to 8

mg/mL with warming). Insoluble in water.[1][2]

Store as a powder at -20°C for up to 3 years. In
Storage solvent, store at -80°C for up to 2 years or -20°C

for up to 1 year.[1]

Personal Protective Equipment (PPE)

Given that the full toxicological profile of DY131 is unknown, a conservative approach to
personal protection is essential. The following PPE is mandatory when handling DY131:

o Eye Protection: ANSI Z87.1-compliant safety glasses with side shields are the minimum
requirement. When there is a risk of splashing, chemical splash goggles should be worn. For
significant splash risks, a face shield should be worn in addition to goggles.

¢ Hand Protection: Chemical-resistant gloves are required. Given DY131's solubility in DMSO,
it is crucial to select gloves with a high resistance to this solvent, such as nitrile or neoprene
gloves. Always inspect gloves for any signs of degradation or perforation before use. Change
gloves immediately if they become contaminated.

» Body Protection: A standard laboratory coat should be worn at all times. When handling
larger quantities or when there is a significant risk of splashes, a chemically resistant apron
over the lab coat is recommended.
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» Respiratory Protection: All handling of solid DY131 and the preparation of its solutions
should be conducted in a certified chemical fume hood to avoid inhalation of dust or
aerosols.

Operational Plan: Safe Handling Procedures

Adherence to a strict operational protocol is critical to minimize exposure and ensure a safe
working environment.

» Risk Assessment: Before any new procedure involving DY131, a formal risk assessment
should be conducted to identify potential hazards and establish appropriate control
measures.

o Designated Area: All work with DY131 should be performed in a designated area within a
laboratory that is clearly marked. Access to this area should be restricted to authorized
personnel.

o Ventilation: All procedures that may generate dust or aerosols of DY131 must be carried out
in a properly functioning chemical fume hood.

o Weighing: To prevent the generation of airborne dust, weigh solid DY131 in a fume hood.
Use of a balance with a draft shield is recommended.

e Solution Preparation: When preparing solutions, add the solvent to the solid DY131 slowly to
avoid splashing. If using solvents like DMSO, be aware of their ability to facilitate skin
absorption of other chemicals.

o Spill Management: In the event of a spill, evacuate the area and prevent others from
entering. For small spills, absorbent pads can be used to clean the area, wearing appropriate
PPE. All materials used for cleanup should be treated as hazardous waste. For large spills,
follow your institution's emergency procedures.

Disposal Plan

All waste materials contaminated with DY131 must be disposed of as hazardous chemical
waste in accordance with institutional and local environmental regulations.
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» Solid Waste: This includes contaminated gloves, absorbent pads, and any disposable
labware. Collect these materials in a clearly labeled, sealed waste container.

e Liquid Waste: Unused solutions of DY131 and any solvents used for rinsing contaminated
glassware should be collected in a designated, sealed, and clearly labeled hazardous waste
container.

o Empty Containers: "RCRA empty" containers (those that have been triple-rinsed with a
suitable solvent) may be disposed of as non-hazardous waste, depending on local
regulations. The rinsate from these containers must be collected as hazardous waste.

Experimental Workflow for Handling DY131

The following diagram illustrates a standard workflow for safely handling DY131 in a research
laboratory setting.
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Experimental Workflow for Handling DY131
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Caption: A step-by-step workflow for the safe handling of DY131, from preparation to disposal.
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Logical Relationship of Safety Controls

The hierarchy of controls is a fundamental concept in occupational safety. The following
diagram illustrates the application of this hierarchy to the handling of DY131.

Hierarchy of Controls for DY131

Elimination Substitution Engineering Controls Administrative Controls Personal Protective Equipment
(Not Feasible) (Not Feasible for Specific Research) (e.g., Fume Hood) (e.g., SOPs, Training) (e.g., Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: The hierarchy of safety controls applied to handling DY131, from most to least
effective.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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